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Compound of Interest

Compound Name: N-Butyl Nortadalafil

Cat. No.: B137380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and functional

characteristics of N-Butyl Nortadalafil, a potent analog of Tadalafil. The information is curated

for professionals in research and drug development, with a focus on quantitative data,

experimental methodologies, and the underlying biochemical pathways.

Core Molecular Data
N-Butyl Nortadalafil is recognized as a significant analog of Tadalafil, a well-established

phosphodiesterase type 5 (PDE5) inhibitor.[1][2][3] Its structural similarity to Tadalafil underpins

its presumed mechanism of action and pharmacological properties.[2] The core quantitative

data for N-Butyl Nortadalafil are summarized in the table below for clarity and ease of

comparison.

Property Value Citations

Molecular Weight 431.48 g/mol [3][4][5]

Molecular Formula C₂₅H₂₅N₃O₄ [4][5]

CAS Number 171596-31-9 [6][4]

Structural Relationship and Synthesis Precursors
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N-Butyl Nortadalafil is a derivative of Nortadalafil (also known as N-desmethyl tadalafil), which

itself is a metabolite and analog of Tadalafil.[2][7] The key structural difference is the

substitution of the N-methyl group in Tadalafil with an N-butyl group in N-Butyl Nortadalafil.
This modification is significant in the study of structure-activity relationships of PDE5 inhibitors.

[7]
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Figure 1: Structural relationship of Tadalafil and its analogs.

Inferred Signaling Pathway: PDE5 Inhibition
As an analog of Tadalafil, N-Butyl Nortadalafil is presumed to exert its biological effects

through the selective inhibition of phosphodiesterase type 5 (PDE5).[1][2] This enzyme is

responsible for the degradation of cyclic guanosine monophosphate (cGMP).[2][8] By inhibiting

PDE5, N-Butyl Nortadalafil would increase intracellular cGMP levels, leading to smooth

muscle relaxation and vasodilation.[2][8] This mechanism is central to the therapeutic effects of

Tadalafil in conditions such as erectile dysfunction and pulmonary arterial hypertension.[8][9]

The signaling cascade is initiated by the release of nitric oxide (NO), which stimulates

guanylate cyclase to produce cGMP.[8] The accumulation of cGMP activates protein kinase G

(PKG), which in turn phosphorylates various downstream targets, resulting in a decrease in

intracellular calcium levels and subsequent smooth muscle relaxation.[4]
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Figure 2: Inferred signaling pathway of N-Butyl Nortadalafil via PDE5 inhibition.

Experimental Protocols
To confirm the inhibitory activity of N-Butyl Nortadalafil against PDE5, a fluorescence-based

enzymatic assay can be employed. This type of assay is a rapid and sensitive method for

screening and characterizing PDE5 inhibitors.

Methodology:
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Reagent Preparation:

Recombinant human PDE5 enzyme.

Fluorescently labeled cGMP substrate.

Assay buffer.

N-Butyl Nortadalafil stock solution (in a suitable solvent like DMSO).

Assay Procedure:

A dilution series of N-Butyl Nortadalafil is prepared.

The PDE5 enzyme is incubated with varying concentrations of N-Butyl Nortadalafil.

The enzymatic reaction is initiated by the addition of the fluorescently labeled cGMP

substrate.

The reaction is allowed to proceed for a defined period at a controlled temperature.

The reaction is terminated, and the fluorescence is measured. A decrease in the

degradation of the fluorescent cGMP substrate, leading to a higher fluorescence signal,

indicates PDE5 inhibition.

Data Analysis:

The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of

inhibition against the logarithm of the inhibitor concentration.

HPLC is a standard method for the identification and quantification of Tadalafil and its analogs

in various matrices, including pharmaceutical formulations and dietary supplements.

Methodology:

Sample Preparation:
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The sample containing N-Butyl Nortadalafil is dissolved in a suitable solvent (e.g.,

acetonitrile/water mixture).

The solution is filtered through a 0.45 µm filter to remove particulate matter.

Chromatographic Conditions:

Column: A C18 or phenyl-bonded silica gel column is typically used.

Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an

aqueous buffer (e.g., phosphate buffer or water with an acid reagent like trifluoroacetic

acid).

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 285 nm.

Column Temperature: Maintained at a constant temperature, for instance, 35°C.

Analysis:

The prepared sample is injected into the HPLC system.

The retention time of the peak corresponding to N-Butyl Nortadalafil is compared with

that of a reference standard for identification.

The peak area is used for quantification against a calibration curve prepared from known

concentrations of the reference standard.
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Figure 3: General experimental workflow for the HPLC analysis of N-Butyl Nortadalafil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b137380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

